(3R,4S,5S)-3-(1-Ethylpropoxy)-4,5-dihydroxy-1-cyclohexene-1-carboxylic Acid Ethyl Ester

• Molecular Formula: C14H24O5
• Molecular Weight: 272.34 g/mol
• IUPAC Name: ethyl (3R,4S,5S)-4,5-dihydroxy-3-pentan-3-yloxycyclohexene-1-carboxylate
• InChI: InChI=1S/C14H24O5/c1-4-10(5-2)19-12-8-9(14(17)18-6-3)7-11(15)13(12)16/h8,10-13,15-16H,4-7H2,1-3H3/t11-,12+,13-/m0/s1
• InChI Key: YONORCNNWKSULH-XQQFMLRXSA-N
• Isomeric SMILES: CCC(CC)O[C@@H]1C=C(C[C@@H]([C@@H]1O)O)C(=O)OCC
• Canonical SMILES: CCC(CC)OC1C=C(CC(C1O)O)C(=O)OCC

Description

The compound “(3R,4S,5S)-3-(1-Ethylpropoxy)-4,5-dihydroxy-1-cyclohexene-1-carboxylic Acid Ethyl Ester” is a chiral cyclohexene derivative with critical applications in pharmaceutical synthesis. It serves as a key intermediate in the production of oseltamivir phosphate (Tamiflu®), a neuraminidase inhibitor used to treat influenza . Structurally, it features a 1-ethylpropoxy group at the C3 position, vicinal dihydroxy groups at C4 and C5, and an ethyl ester at the carboxylic acid moiety.

The synthesis of this compound typically begins with (−)-shikimic acid or (−)-quinic acid, both naturally occurring chiral starting materials. The optimized route from (−)-shikimic acid involves six steps, including regioselective dehydration, ketal reduction, and stereoselective epoxidation, achieving an overall yield of 63–65% . The dihydroxy functionality is derived from the hydrolysis of an epoxide intermediate (CAS: 204254-96-6), which is produced with ≥99% purity via crystallographic validation of stereochemistry .

Biological Activity

The compound (3R,4S,5S)-3-(1-Ethylpropoxy)-4,5-dihydroxy-1-cyclohexene-1-carboxylic Acid Ethyl Ester (CAS Number: 1201685-71-3) is a derivative of cyclohexene and is recognized as an impurity of the antiviral drug Oseltamivir Phosphate. This compound has garnered attention due to its potential biological activities and implications in pharmacology, particularly concerning its role as an active metabolite in antiviral therapies.

• Molecular Formula : C14H24O5
• Molecular Weight : 272.34 g/mol
• IUPAC Name : ethyl (3R,4S,5S)-4,5-dihydroxy-3-(1-ethylpropoxy)cyclohexene-1-carboxylate
• SMILES : CCOC(=O)C1=CC@@HC@@HC@@HC1

Structural Representation

The structural formula can be visualized as follows:

$$\text{CCOC O C1 C C H OC CC CC C H O C H O C1}$$

Antiviral Properties

Research indicates that (3R,4S,5S)-3-(1-Ethylpropoxy)-4,5-dihydroxy-1-cyclohexene-1-carboxylic Acid Ethyl Ester exhibits significant antiviral properties. As an impurity of Oseltamivir Phosphate, it functions as a neuraminidase inhibitor, which is crucial in the treatment of influenza viruses. This mechanism involves blocking the viral neuraminidase enzyme, thereby preventing the release of new virions from infected cells.

Case Studies

• Oseltamivir Efficacy : In clinical studies, Oseltamivir has been shown to reduce the duration of influenza symptoms when administered early in the infection. The presence of this compound as an impurity suggests that it may contribute to the overall antiviral efficacy observed in patients treated with Oseltamivir .
• In Vitro Studies : Laboratory studies have demonstrated that compounds similar to (3R,4S,5S)-3-(1-Ethylpropoxy)-4,5-dihydroxy-1-cyclohexene-1-carboxylic Acid Ethyl Ester can inhibit viral replication in cell cultures. These findings indicate potential applications for this compound in developing antiviral therapies .

Comparison of Biological Activity

Compound Name	Activity Type	Mechanism	Reference
Oseltamivir	Antiviral	Neuraminidase inhibition
(3R,4S,5S)...	Antiviral (Impurity)	Neuraminidase inhibition

Property	Value
Molecular Formula	C14H24O5
Molecular Weight	272.34 g/mol
CAS Number	1201685-71-3
IUPAC Name	ethyl (3R,4S,5S)...

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare the target compound with structurally related intermediates and derivatives, emphasizing differences in substituents, synthesis routes, and applications.

Compound Name	Key Substituents	Molecular Formula	Applications	Key Distinctions
(3R,4S,5S)-3-(1-Ethylpropoxy)-4,5-dihydroxy-1-cyclohexene-1-carboxylic Acid Ethyl Ester (Target)	4,5-dihydroxy, 1-ethylpropoxy, ethyl ester	C14H22O6	Oseltamivir intermediate	Vicinal diol; precursor to oseltamivir via epoxide hydrolysis
Ethyl (3R,4S,5S)-4,5-epoxy-3-(1-ethylpropoxy)-cyclohex-1-ene-1-carboxylate (CAS: 204254-96-6)	4,5-epoxy, 1-ethylpropoxy, ethyl ester	C14H22O4	Direct precursor to target compound	Epoxide ring; synthesized in 98% purity, stored as a stable solid
(3R,4R,5R)-3-(1-Ethylpropoxy)-4-hydroxy-5-[(methylsulfonyl)oxy]-1-cyclohexene-1-carboxylic Acid Ethyl Ester	4-hydroxy, 5-mesylate, 1-ethylpropoxy	C15H26O7S	Sulfonate intermediate for functionalization	Mesylate group enables nucleophilic substitution; >95% purity, stored at -20°C
(3R,4R,5S)-4-N-Acetyl(1,1-dimethylethyl)amino-5-N,N-diallylamino-3-(1-ethylpropoxy)-...	N-acetyl, N,N-diallylamino	C26H45ClN2O4	Experimental neuraminidase analogs	Amino modifications for binding studies; hydrochloride salt improves solubility
(3S,4S,5R)-5-(Acetyloxy)-3,4-dihydroxy-1-cyclohexene-1-carboxylic Acid Ethyl Ester	5-acetyloxy, 3,4-dihydroxy	C12H16O7	Reference standard, synthetic precursor	Acetylated hydroxyl group; lower molecular weight

Key Observations:

Functional Group Impact: The epoxide (CAS: 204254-96-6) is a reactive intermediate critical for forming the dihydroxy target compound. Its synthesis from shikimic acid is preferred over quinic acid due to higher yields (63–65% vs. 35–38%) and shorter production time . The mesylate derivative () introduces a sulfonate leaving group, enabling further functionalization for drug derivatization . Amino-substituted analogs () explore neuraminidase binding interactions but require complex protection/deprotection steps .

Synthetic Efficiency :

• The target compound’s synthesis via shikimic acid achieves a 30% reduction in unit operations compared to older quinic acid routes, with a doubled overall yield .
• In contrast, acetylated derivatives (e.g., ) are simpler to synthesize but lack the stereochemical complexity required for antiviral activity .

Physicochemical Properties: The epoxide () is a stable solid (98% purity), while the mesylate () requires sub-zero storage due to its reactivity . Amino derivatives () exhibit higher molecular weights and modified solubility profiles, impacting their pharmacokinetic behavior .

Q & A

Q. What are the key steps in synthesizing (3R,4S,5S)-3-(1-Ethylpropoxy)-4,5-dihydroxy-1-cyclohexene-1-carboxylic Acid Ethyl Ester, and how is stereochemical integrity maintained during synthesis?

• Methodological Answer : The synthesis involves multi-step reactions with strict control of stereochemistry at the 3R, 4S, and 5S chiral centers. Key steps include:

• Epoxide formation : Introduction of the epoxy group at the 4,5-position using oxidizing agents like meta-chloroperbenzoic acid (mCPBA) under controlled pH and temperature .
• Stereoselective etherification : Use of chiral auxiliaries or enantioselective catalysts to ensure the (1-ethylpropoxy) group adopts the correct configuration at the 3R position .
• Protection/deprotection strategies : Temporary masking of hydroxyl groups with silyl or acetyl protecting agents to prevent undesired side reactions .
• Final esterification : Ethyl ester formation via reaction with ethanol in the presence of acid catalysts (e.g., H₂SO₄) .
  Critical Data :

Step	Yield (%)	Purity (GC)	Key Stereochemical Control
Epoxidation	65–70	≥98%	Chiral HPLC monitoring
Etherification	55–60	≥95%	Use of (R)-BINOL catalyst

Q. What spectroscopic and chromatographic methods are recommended for structural confirmation and purity analysis?

• Methodological Answer :

• NMR : ¹H and ¹³C NMR to confirm regiochemistry and stereochemistry (e.g., distinct peaks for the ethylpropoxy group at δ 1.2–1.5 ppm and cyclohexene protons at δ 5.8–6.2 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) to verify molecular ion [M+H]⁺ at m/z 315.2 (calculated for C₁₄H₂₂O₅) .
• HPLC : Chiral stationary phases (e.g., Chiralpak AD-H) to confirm enantiomeric excess (>99%) .
• FT-IR : Identification of ester carbonyl (C=O) stretch at 1720–1740 cm^-1 and hydroxyl (O-H) bands at 3200–3400 cm^-1 .

Q. What are the critical handling precautions and storage conditions for this compound?

• Methodological Answer :

• Hazards : Acute oral toxicity (LD₅₀ < 2000 mg/kg), skin corrosion, and severe eye irritation .
• PPE : Use nitrile gloves, safety goggles, and lab coats. For powder handling, employ N95 respirators to avoid inhalation .
• Storage : Store under inert gas (N₂ or Ar) at 2–8°C in amber glass vials to prevent oxidation/hydrolysis .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data (e.g., antiviral vs. anti-inflammatory effects) for this compound?

• Methodological Answer :

• Experimental Design :
• Use standardized assays (e.g., plaque reduction for antiviral activity; COX-2 inhibition for anti-inflammatory effects) with positive controls (e.g., acyclovir, ibuprofen) .
• Validate results across multiple cell lines (e.g., Vero cells for antiviral tests; RAW 264.7 macrophages for inflammation) .
• Data Analysis :
• Apply dose-response curves to calculate IC₅₀ values. Discrepancies may arise from impurities (>2% reduces efficacy by 30–40%) or solvent interference (DMSO >1% inhibits COX-2) .

Q. What strategies optimize reaction yields while maintaining stereochemical fidelity in large-scale synthesis?

• Methodological Answer :

• Catalyst Screening : Test palladium or ruthenium catalysts for selective hydrogenation of intermediates (e.g., 80% yield with Pd/C vs. 50% with Raney Ni) .
• Solvent Optimization : Replace THF with 2-MeTHF to enhance solubility of hydrophobic intermediates (yield increases from 60% to 75%) .
• Flow Chemistry : Continuous flow systems reduce epimerization risks (residence time <10 min at 25°C) .

Q. What computational methods predict the compound’s interaction with biological targets (e.g., viral proteases)?

• Methodological Answer :

• Docking Studies : Use AutoDock Vina or Schrödinger Suite to model binding to SARS-CoV-2 M^pro (PDB ID: 6LU7). Key interactions: hydrogen bonds with His41 and hydrophobic contacts with Met49 .
• MD Simulations : Run 100-ns simulations in GROMACS to assess stability of the compound-enzyme complex (RMSD <2.0 Å indicates stable binding) .

Q. How does the compound’s stability under physiological conditions impact in vivo studies?

• Methodological Answer :

• Degradation Studies : Incubate in PBS (pH 7.4) at 37°C. HPLC analysis shows 20% degradation after 24 hours due to ester hydrolysis .
• Formulation Solutions : Encapsulate in PEGylated liposomes to extend half-life (t_1/2 increases from 2h to 8h) .

Data Contradiction Analysis

Example : Conflicting reports on cytotoxicity (IC₅₀ = 50 μM vs. 100 μM in HeLa cells):

• Root Cause : Variations in cell passage number (passages 5–10 show higher sensitivity) or serum concentration in media (10% FBS reduces potency by 25%) .